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Compound of Interest

Compound Name: A-582941 dihydrochloride

Cat. No.: B1666399

Technical Support Center: A-582941
Dihydrochloride

This technical support center provides comprehensive guidance on the proper storage,
handling, and use of A-582941 dihydrochloride powder for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)

1. What is A-582941 dihydrochloride?

A-582941 dihydrochloride is a potent and selective partial agonist of the a7 nicotinic
acetylcholine receptor (a7 nAChR).[1][2] It exhibits high affinity for both rat and human a7

receptors. Due to its ability to penetrate the brain and modulate cognitive processes, it is a
valuable tool for research into neurodegenerative and psychiatric disorders.[1]

2. What is the mechanism of action of A-5829417?

A-582941 acts as a partial agonist at the a7 nAChR.[3][4][5] Activation of this receptor leads to
the stimulation of downstream signaling pathways, including the phosphorylation of ERK1/2
and CREB, which are involved in cognitive functions like memory and learning.[3][4][5]

3. What are the main research applications of A-582941?
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A-582941 is primarily used in neuroscience research to investigate the role of the a7 nAChR in:

Cognitive enhancement[3][4]

Neuroprotection

Schizophrenia models

Alzheimer's disease models

4. What are the physical and chemical properties of A-582941 dihydrochloride?

Property Value

Molecular Formula C17H22CI2Na

Molecular Weight 353.29 g/mol [1][6]

Appearance Light yellow to yellow solid powder[1][7]
Purity >98%]2]

Storage and Handling

Proper storage and handling are crucial to maintain the quality and stability of A-582941
dihydrochloride.

Powder Storage

It is recommended to store the solid powder under the following conditions:
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Condition Recommendation

-20°C for long-term storage (up to 3 years) or

4°C for short-term storage (up to 2 years).[7]

Temperature . .
Some suppliers also state desiccate at room
temperature.[2]
Store in a dry, well-ventilated place.[8] Keep
Moisture container tightly sealed and avoid moisture.[1][7]
The use of a desiccant is recommended.
Light Protect from light.

Solution Storage

Once dissolved, stock solutions should be stored as follows to prevent degradation:

Temperature Shelf Life
-80°C Up to 6 months[1]
-20°C Up to 1 month[1]

Note: It is highly recommended to aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.[1]

Handling Precautions

A-582941 dihydrochloride should be handled in accordance with good laboratory practices.
General safety precautions for handling dihydrochloride compounds include:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and safety glasses.[8]

» Ventilation: Ensure adequate ventilation to minimize inhalation of the powder.[8]

e Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[8]
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o Contact: Avoid contact with skin, eyes, and clothing.[8] In case of contact, rinse thoroughly
with water.[9]

 Ingestion and Inhalation: Avoid ingestion and inhalation.[8]

Solubility Data

A-582941 dihydrochloride exhibits solubility in various solvents.

Solvent Maximum Concentration Notes

May require sonication.[1] Use

of newly opened, anhydrous

DMSO 100 mg/mL (283.05 mM)[1] _ o
DMSO is recommended as it is
hygroscopic.[1]

1 eqg. HCI 50 mM[2]

Water Good water solubility at pH < 8

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Powder

- Insufficient mixing- Use of old
or wet DMSO

- Sonicate the solution to aid
dissolution.- Use fresh,
anhydrous DMSO as itis
hygroscopic.[1]

Inconsistent Experimental

Results

- Compound degradation-
Improper solution storage-

Inaccurate concentration

- Ensure proper storage of
both powder and stock
solutions.- Prepare fresh stock
solutions regularly.- Avoid
repeated freeze-thaw cycles by
aliquoting stock solutions.-
Verify the concentration of your

stock solution.

Signs of Powder Degradation

(e.g., color change, clumping)

- Improper storage (exposure

to moisture or light)

- Discard the powder if
degradation is suspected.-
Always store the powder in a
tightly sealed container in a
dry, dark place at the

recommended temperature.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of A-582941
dihydrochloride (MW: 353.29 g/mol ) in DMSO.

Materials:

Vortex mixer

A-582941 dihydrochloride powder
Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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» Sonicator (optional)
Procedure:

o Weigh the Powder: Carefully weigh out the desired amount of A-582941 dihydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53 mg of the
powder.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
solution with 3.53 mg of powder, add 1 mL of DMSO.

» Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. If
necessary, use a sonicator to aid dissolution.

» Aliquot: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

o Store: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.
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Caption: Experimental workflow for preparing a stock solution of A-582941 dihydrochloride.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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